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Compound of Interest

Compound Name: M-31850

Cat. No.: B1675844

Audience: Researchers, scientists, and drug development professionals.

Introduction

M-31850 is a potent, selective, and competitive inhibitor of the lysosomal enzyme [3-
hexosaminidase (Hex). It functions as a pharmacological chaperone, a small molecule that can
stabilize mutant forms of an enzyme, facilitating their proper folding and trafficking from the
endoplasmic reticulum (ER) to the lysosome. This mechanism is particularly relevant for late-
onset Tay-Sachs and Sandhoff diseases, where specific mutations in the HEXA and HEXB
genes, respectively, lead to misfolded but potentially functional HexA enzyme that is
prematurely degraded. By binding to the mutant enzyme in the ER, M-31850 aids in its correct
conformation, allowing it to pass the cell's quality control system and reach the lysosome,
where it can exert its catalytic activity.

These application notes provide detailed protocols for utilizing M-31850 in cell culture
experiments to study its chaperoning effect on B-hexosaminidase.

Data Presentation

Table 1: Inhibitory Activity of M-31850
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Target Enzyme ICso0 Ki Species

Human HexA 6.0 uM 0.8 uM Human

Human HexB 3.1uM Not Reported Human

Jack Bean Hex 280 uM Not Reported Canavalia ensiformis

Streptomyces plicatus ]
H >500 uM Not Reported Streptomyces plicatus
ex

Signaling Pathway

The mechanism of action of M-31850 as a pharmacological chaperone involves the cellular
protein folding and trafficking pathway. A diagram illustrating this process is provided below.
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M-31850 Treated Cells

[Wash cells with PBS]
l
E_yse cells (e.g., Triton X-1OOD
i
[Centrifuge to pellet debris]
i
[Collect supernatant (Iysatea
N
Getermine protein concentration (BCAD Gdd lysate and Assay Buffer to 96-well plata
;
Gdd 4-MUG substrate]

Incubate at 37°C

Add Stop Solution

Gead fluorescence (Ex: 365nm, Em: 450an

Normalize activity to protein concentration
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 To cite this document: BenchChem. [M-31850: Application Notes and Protocols for Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675844#m-31850-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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